2-(2-fluorophenoxy)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}propanamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[(3-pyridin-3-ylpyrazin-2-yl)methyl]propanamide
• InChI: InChI=1S/C19H17FN4O2/c1-13(26-17-7-3-2-6-15(17)20)19(25)24-12-16-18(23-10-9-22-16)14-5-4-8-21-11-14/h2-11,13H,12H2,1H3,(H,24,25)
• InChI Key: OTBQFLGXAIEYSU-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=NC=CN=C1C2=CN=CC=C2)OC3=CC=CC=C3F
• Molecular Formula: C19H17FN4O2
• Molecular Weight: 352.4 g/mol

Description

2-(2-Fluorophenoxy)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}propanamide (2FPP) is a novel small molecule compound that has been studied for its potential application in various scientific research areas. 2FPP is a member of the pyridin-3-ylpyrazin-2-ylmethylpropanamide family of compounds, and is used as a model compound for studying the structure-activity relationship of related compounds. 2FPP has been studied for its potential to act as an agonist or antagonist of various biochemical pathways, and has been found to have a wide range of biochemical and physiological effects.

Scientific Research Applications

2-(2-fluorophenoxy)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}propanamide has been studied for its potential application in various scientific research areas. It has been found to have potential as an agonist or antagonist of various biochemical pathways, and has been studied for its potential to modulate cell signaling pathways. It has also been studied for its potential to modulate gene expression, as well as its potential to affect the development of various diseases.

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit theFibroblast Growth Factor Receptors (FGFRs) and the PB2 subunit of influenza RNA-dependent RNA polymerase (RdRP) . FGFRs play a crucial role in various types of tumors, making them an attractive target for cancer therapy . The PB2 subunit of RdRP is a promising target for the treatment of influenza .

Mode of Action

For instance, FGFR inhibitors block the activation of the FGFR signaling pathway, which is often abnormally activated in various types of cancers . PB2 inhibitors prevent the functioning of the influenza RdRP, thereby inhibiting the replication of the influenza virus .

Biochemical Pathways

The biochemical pathways affected by this compound are likely related to its targets. FGFR inhibitors can affect pathways that regulate organ development, cell proliferation and migration, angiogenesis, and other processes . PB2 inhibitors affect the replication process of the influenza virus .

Result of Action

The result of the compound’s action would depend on its targets. FGFR inhibitors can inhibit tumor growth and progression . PB2 inhibitors can inhibit the replication of the influenza virus, potentially reducing the severity of influenza infections .

Advantages and Limitations for Lab Experiments

2-(2-fluorophenoxy)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}propanamide has several advantages for use in lab experiments. It is a relatively small molecule and is easily synthesized, making it easy to use in a variety of experiments. Additionally, it is stable and can be stored for long periods of time. However, it is important to note that this compound is a novel compound and its effects may vary depending on the experimental conditions.

Future Directions

The potential applications of 2-(2-fluorophenoxy)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}propanamide are numerous and diverse. One potential future direction is the development of new drugs based on this compound that could be used to treat various diseases. Additionally, this compound could be used as a model compound for studying the structure-activity relationship of related compounds, as well as for studying the effects of various drugs and chemicals on the metabolism of various drugs and chemicals. Finally, this compound could be used to study the development of various metabolic disorders, as well as the potential effects of various drugs and chemicals on the development of various metabolic disorders.

Synthesis Methods

2-(2-fluorophenoxy)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}propanamide is synthesized through a multi-step process that involves the reaction of 2-fluorophenol with pyridine-3-carbaldehyde, followed by the reaction of the resulting product with 2-methyl-2-propylamine. The reaction is carried out in a solvent such as dimethylformamide (DMF). The resulting product is then purified and isolated by column chromatography.